2,5-Dioxopyrrolidin-1-yl palmitate

Description

2,5-Dioxopyrrolidin-1-yl palmitate is not explicitly detailed in the provided search results. However, based on the information available regarding its components, we can infer its nature. Palmitic acid, also known as hexadecanoic acid, is a saturated fatty acid with a 16-carbon chain . It is found in animals, plants, and microorganisms and is a major component of palm oil, meats, cheeses, butter, and other dairy products . Palmitates are salts and esters of palmitic acid, with the palmitate anion being the dominant form at physiological pH .

Given that 2,5-Dioxopyrrolidin-1-yl palmitate includes palmitate, it is an ester of palmitic acid. Esters are compounds produced from the reaction between an alcohol and a carboxylic acid. In this case, palmitic acid is the carboxylic acid. The "2,5-Dioxopyrrolidin-1-yl" component suggests that palmitic acid is esterified to the nitrogen atom of 2,5-Dioxopyrrolidine (also known as N-Hydroxysuccinimide or NHS). NHS esters are commonly used in bioconjugation reactions to activate carboxylic acids for reaction with primary amines, forming stable amide bonds . Thus, 2,5-Dioxopyrrolidin-1-yl palmitate is likely a reagent designed to react with amine-containing compounds, creating palmitoylated adducts.

Stearic acid is another common long-chain fatty acid similar to palmitic acid . Like palmitic acid, stearic acid can also form esters and salts. These compounds have various applications in cosmetics, foods, and industrial processes .

• CAS No.: 14464-31-4
• Product Name: 2,5-Dioxopyrrolidin-1-yl palmitate
• Molecular Formula: C20H35NO4
• Molecular Weight: 353.5 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) hexadecanoate
• Standard InChI: InChI=1S/C20H35NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(24)25-21-18(22)16-17-19(21)23/h2-17H2,1H3
• Standard InChIKey: OTNHQVHEZCBZQU-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC(=O)ON1C(=O)CCC1=O
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)ON1C(=O)CCC1=O
• Synonyms: Palmitic Acid N-hydroxysuccinimide Ester; 2,5-Dioxo-1-pyrrolidinyl Ester Hexadecanoic Acid
• Reference: Hatzakis et al. How curved membranes recognize amphipathic helices and protein anchoring motifs. Nature Chemical Biology, doi: 10.1038/nchembio.213, published online 13 September 2009 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 4620598
• Last Modified: Sep 14 2023